2-Aminocyclopentanesulfonic acid
Overview
Description
2-Aminocyclopentanesulfonic acid (ACPS) is a sulfonic acid derivative that is commonly used in scientific research due to its various biochemical and physiological effects. It is a cyclic amino acid that is structurally similar to taurine and is commonly used as a substitute for taurine in in vitro experiments.
Mechanism Of Action
2-Aminocyclopentanesulfonic acid is thought to exert its effects through various mechanisms, including the modulation of ion channels, the regulation of intracellular calcium levels, and the activation of various signaling pathways.
Biochemical And Physiological Effects
2-Aminocyclopentanesulfonic acid has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the regulation of intracellular calcium levels. 2-Aminocyclopentanesulfonic acid has also been shown to have antioxidant and anti-inflammatory effects, making it a potential therapeutic agent for various diseases.
Advantages And Limitations For Lab Experiments
One advantage of using 2-Aminocyclopentanesulfonic acid in lab experiments is that it is structurally similar to taurine, making it a good substitute for taurine in in vitro experiments. However, one limitation of using 2-Aminocyclopentanesulfonic acid is that its effects may not be the same as taurine in vivo, and further research is needed to determine its efficacy in vivo.
Future Directions
There are many potential future directions for research on 2-Aminocyclopentanesulfonic acid, including further studies on its mechanism of action, its potential therapeutic uses, and its effects in vivo. Additionally, research could be conducted on the synthesis of 2-Aminocyclopentanesulfonic acid derivatives with improved efficacy and specificity. Overall, 2-Aminocyclopentanesulfonic acid is a promising compound for scientific research and has the potential to be a valuable tool in the study of various diseases and physiological processes.
Synthesis Methods
2-Aminocyclopentanesulfonic acid can be synthesized by reacting cyclopentanone with hydroxylamine hydrochloride to form cyclopentanone oxime, which is then reacted with sulfuric acid to form 2-Aminocyclopentanesulfonic acid.
Scientific Research Applications
2-Aminocyclopentanesulfonic acid is commonly used in scientific research as a substitute for taurine in in vitro experiments. It has been shown to have similar effects on cell proliferation, differentiation, and apoptosis as taurine. 2-Aminocyclopentanesulfonic acid has also been shown to have antioxidant and anti-inflammatory effects, making it a potential therapeutic agent for various diseases.
properties
CAS RN |
110578-84-2 |
|---|---|
Product Name |
2-Aminocyclopentanesulfonic acid |
Molecular Formula |
C5H11NO3S |
Molecular Weight |
165.21 g/mol |
IUPAC Name |
(1R,2R)-2-aminocyclopentane-1-sulfonic acid |
InChI |
InChI=1S/C5H11NO3S/c6-4-2-1-3-5(4)10(7,8)9/h4-5H,1-3,6H2,(H,7,8,9)/t4-,5-/m1/s1 |
InChI Key |
DNTFEAHNXKUSKQ-RFZPGFLSSA-N |
Isomeric SMILES |
C1C[C@H]([C@@H](C1)S(=O)(=O)O)N |
SMILES |
C1CC(C(C1)S(=O)(=O)O)N |
Canonical SMILES |
C1CC(C(C1)S(=O)(=O)O)N |
Other CAS RN |
110578-84-2 |
synonyms |
2-aminocyclopentanesulfonic acid 2-TAPS trans-2-aminocyclopentanesulfonic acid |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
